Cas no 105522-94-9 (2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester)

• Product Name: 2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
• CAS No: 105522-94-9
• MF: C₁₆H₂₁NO₇S
• MW: 371.405443906784
• CID: 165454
• PubChem ID: 3064743
• Update Time: 2025-04-19

2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,4-(ethoxycarbonyl)-5-[(2-ethoxy-2-oxoacetyl)amino]-3-methyl-, ethyl ester
• ethyl 2-[(2-ethoxy-2-oxoacetyl)amino]-5-(2-ethoxy-2-oxoethyl)-4-methylthiophene-3-carboxylate
• AC1MI8GA
• BRN 5628993
• Ethyl 2-ethoxyalylamino-3-ethoxycarbonyl-4-methyl-5-thiopheneacetate
• LS-99457
• N-(3-Carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)oxamic acid triethyl ester
• Oxamic acid, N-(3-carboxy-5-(carboxymethyl)-4-methyl-2-thienyl)-, triethyl ester
• DTXSID40147185
• 105522-94-9

• Inchi： 1S/C16H21NO7S/c1-5-22-11(18)8-10-9(4)12(15(20)23-6-2)14(25-10)17-13(19)16(21)24-7-3/h5-8H2,1-4H3,(H,17,19)
• InChI Key： ULJGMSZYBNMSMN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1CC(=O)OCC)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 371.10393
• Monoisotopic Mass: 371.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.287
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.549
• PSA: 108
• LogP: 1.91340